![molecular formula C7H8O4 B157961 5-(Methoxymethyl)furan-2-carboxylic acid CAS No. 1917-60-8](/img/structure/B157961.png)
5-(Methoxymethyl)furan-2-carboxylic acid
Overview
Description
5-(Methoxymethyl)furan-2-carboxylic acid is a chemical compound with the molecular formula C7H8O4 . It is also known by other names such as 5-(methoxymethyl)-2-furoic acid and 5-Methoxymethyl-furan-2-carboxylic acid .
Synthesis Analysis
There are several methods for synthesizing furan derivatives. For instance, a chemobiocatalytic tandem process was developed to produce 5-aminomethyl-2-furancarboxylic acid (AMFC) from 5-hydroxymethylfurfural (HMF) and inexpensive ammonium formate . Another method involves the use of synthesized Ag NPs as a catalyst for the selective synthesis of 5-hydroxymethyl-2-furan carboxylic acid (HMFCA) from the platform molecule 5-hydroxymethylfurfural (5-HMF) .Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 8 hydrogen atoms, and 4 oxygen atoms . The exact mass of the molecule is 156.04225873 g/mol . The molecule has a topological polar surface area of 59.7 Ų and contains 1 hydrogen bond donor and 4 hydrogen bond acceptors .Physical And Chemical Properties Analysis
This compound has a molecular weight of 156.14 g/mol . It has a XLogP3-AA value of 0.5, indicating its partition coefficient between octanol and water . The compound has a rotatable bond count of 3 .Scientific Research Applications
Biocatalytic Synthesis and Polymer Industry Applications
Biocatalytic synthesis of furan carboxylic acids, including 5-(Methoxymethyl)furan-2-carboxylic acid, is a significant area of research. These acids are crucial in polymer and fine chemical industries. Notably, Wen et al. (2020) discussed the improved catalytic performances of Comamonas testosteroni cells for synthesizing various furan carboxylic acids, achieving high yields up to 98% (Wen, Zhang, Zong, & Li, 2020). Similarly, Zhang et al. (2020) reported on the high productivity of furan carboxylic acids by cofactor-engineered Escherichia coli cells, emphasizing their application in industries (Zhang, Wang, Li, Guo, Zong, & Li, 2020).
Pharmaceutical and Bioactive Compound Research
Chen et al. (2017) isolated new furan derivatives, including variants similar to this compound, from a mangrove-derived endophytic fungus. These compounds are researched for potential pharmaceutical applications (Chen, Wang, Chen, Guo, Wang, Dai, & Mei, 2017).
Biomass Conversion and Sustainable Fuels
Research by Chernyshev et al. (2017) explores the conversion of plant biomass to furan derivatives, including this compound. This is crucial for sustainable fuel and chemical production, marking a shift from non-renewable hydrocarbon sources (Chernyshev, Kravchenko, & Ananikov, 2017).
Enzyme-Catalyzed Oxidation in Chemical Synthesis
Dijkman, Groothuis, & Fraaije (2014) discussed enzyme-catalyzed oxidation processes involving furan derivatives. These processes are pivotal in synthesizing various chemicals, including furan carboxylic acids (Dijkman, Groothuis, & Fraaije, 2014).
Antibacterial and Antioxidant Properties
Ma, Ma, Li, & Wang (2016) identified furan derivatives, similar to this compound, demonstrating antibacterial and antioxidant properties. Such studies are essential for developing new drugs and health-related products (Ma, Ma, Li, & Wang, 2016).
Biocatalysis in Pharmaceutical and Polymer Industries
Jia, Zong, Zheng, & Li (2019) presented research on dual-enzyme cascade systems for synthesizing furan carboxylic acids, highlighting their importance in pharmaceutical and polymer industries (Jia, Zong, Zheng, & Li, 2019).
Future Directions
Furan derivatives, including 5-(Methoxymethyl)furan-2-carboxylic acid, have potential applications in various fields. For instance, furan platform chemicals derived from biomass, such as furfural and 5-hydroxy-methylfurfural, are being explored for their potential in replacing traditional resources like crude oil . This could lead to the development of new, sustainable materials and fuels .
properties
IUPAC Name |
5-(methoxymethyl)furan-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O4/c1-10-4-5-2-3-6(11-5)7(8)9/h2-3H,4H2,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUUCEXDTXVRYMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(O1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00360550 | |
Record name | 5-(methoxymethyl)furan-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00360550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1917-60-8 | |
Record name | 5-(methoxymethyl)furan-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00360550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(methoxymethyl)furan-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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